Cas no 131204-98-3 (Benzeneethanol, b-methyl-2-(1-methylethyl)-)

• Product Name: Benzeneethanol, b-methyl-2-(1-methylethyl)-
• CAS No: 131204-98-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 105417
• PubChem ID: 23621240
• Update Time: 2025-04-18

Benzeneethanol, b-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-methyl-2-(1-methylethyl)-
• Benzeneethanol,-bta--methyl-2-(1-methylethyl)-(9CI)
• Benzeneethanol, -ba--methyl-2-(1-methylethyl)- (9CI)
• 131204-98-3
• 2-(2-Propan-2-ylphenyl)propan-1-ol

• Inchi： 1S/C12H18O/c1-9(2)11-6-4-5-7-12(11)10(3)8-13/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： FQBKPRKGUNFSIF-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 52.54